Cas no 1183211-15-5 (1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1183211-15-5
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5697269
• PubChem ID: 60911960
• Update Time: 2025-08-05

1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1183211-15-5
• 1-[(oxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• 1-(OXAN-2-YLMETHYL)-1H-1,2,4-TRIAZOL-3-AMINE
• EN300-1107454
• 1H-1,2,4-Triazol-3-amine, 1-[(tetrahydro-2H-pyran-2-yl)methyl]-
• 1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H14N4O/c9-8-10-6-12(11-8)5-7-3-1-2-4-13-7/h6-7H,1-5H2,(H2,9,11)
• InChI Key： AYANMOLOTDPDLJ-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 389.4±34.0 °C(Predicted)
• pka: 4.49±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes